Cas no 828276-83-1 (Butanoic acid, 3-hydroxy-4-[(phenylsulfonyl)oxy]-, 1,1-dimethylethyl ester)

• Product name: Butanoic acid, 3-hydroxy-4-[(phenylsulfonyl)oxy]-, 1,1-dimethylethyl ester
• CAS No: 828276-83-1
• MF: C₁₄H₂₀O₆S
• MW: 316.37
• CID: 681420
• PubChem ID: 23283947

Butanoic acid, 3-hydroxy-4-[(phenylsulfonyl)oxy]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-4-[(phenylsulfonyl)oxy]-, 1,1-dimethylethyl ester
• tert-butyl 4-(benzenesulfonyloxy)-3-hydroxybutanoate
• SCHEMBL6153944
• tert-Butyl 4-[(benzenesulfonyl)oxy]-3-hydroxybutanoate
• DTXSID10632538
• 828276-83-1

• Inchi： InChI=1S/C14H20O6S/c1-14(2,3)20-13(16)9-11(15)10-19-21(17,18)12-7-5-4-6-8-12/h4-8,11,15H,9-10H2,1-3H3
• InChI Key： JJWNYZXYORATNB-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)CC(COS(=O)(=O)C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 316.09805953g/mol
• Monoisotopic Mass: 316.09805953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3Ų
• XLogP3: 1.4